Cas no 1443328-88-8 (3'-n-Propoxy-2,2,2,4',5'-pentafluoroacetophenone)

• Product Name: 3'-n-Propoxy-2,2,2,4',5'-pentafluoroacetophenone
• CAS No: 1443328-88-8
• MF: C₁₁H₉F₅O₂
• MW: 268.179980993271
• CID: 6781396
• PubChem ID: 91656285
• Update Time: 2025-06-09

3'-n-Propoxy-2,2,2,4',5'-pentafluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DIFLUORO-5-PROPOXYPHENYL)-2,2,2-TRIFLUOROETHANONE
• 3'-n-Propoxy-2,2,2,4',5'-pentafluoroacetophenone
• 1443328-88-8

• MDL： MFCD18426942
• Inchi： 1S/C11H9F5O2/c1-2-3-18-8-5-6(4-7(12)9(8)13)10(17)11(14,15)16/h4-5H,2-3H2,1H3
• InChI Key： DRCCPFUHTUEDAK-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(C(F)(F)F)=O)C=C1OCCC)F

Computed Properties

• Exact Mass: 268.05227034g/mol
• Monoisotopic Mass: 268.05227034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 3'-n-Propoxy-2,2,2,4',5'-pentafluoroacetophenone

Research Brief on 3'-n-Propoxy-2,2,2,4',5'-pentafluoroacetophenone (CAS: 1443328-88-8) in Chemical Biology and Pharmaceutical Applications

3'-n-Propoxy-2,2,2,4',5'-pentafluoroacetophenone (CAS: 1443328-88-8) is a fluorinated acetophenone derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique pentafluoro and propoxy substitutions, exhibits promising physicochemical properties that make it a valuable intermediate in drug discovery and material science. Recent studies have explored its potential as a building block for novel bioactive molecules, particularly in the development of enzyme inhibitors and fluorinated pharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of selective kinase inhibitors. The researchers utilized 3'-n-Propoxy-2,2,2,4',5'-pentafluoroacetophenone as a key intermediate in developing potent inhibitors targeting tyrosine kinases, with enhanced metabolic stability attributed to the fluorinated moieties. The study reported improved pharmacokinetic profiles compared to non-fluorinated analogs, suggesting the compound's potential in addressing drug metabolism challenges.

In material science applications, a recent investigation in ACS Applied Materials & Interfaces (2024) highlighted the compound's role in creating fluorinated polymer coatings. The pentafluoroacetophenone moiety was incorporated into polymer backbones, resulting in materials with exceptional chemical resistance and thermal stability. These findings open new possibilities for biomedical device coatings and drug delivery systems where durability and biocompatibility are crucial.

Mechanistic studies have revealed that the electron-withdrawing nature of the pentafluoro substitution pattern significantly influences the compound's reactivity in nucleophilic aromatic substitution reactions. This property has been exploited in several recent synthetic methodologies, enabling more efficient routes to complex fluorinated pharmaceuticals. The propoxy group, meanwhile, contributes to improved solubility characteristics, addressing a common challenge in fluorinated compound development.

Ongoing research is investigating the compound's potential in PET (positron emission tomography) tracer development, leveraging the fluorine atoms for radiolabeling applications. Preliminary results suggest that derivatives of 3'-n-Propoxy-2,2,2,4',5'-pentafluoroacetophenone could serve as versatile scaffolds for developing new diagnostic agents with improved target specificity and imaging characteristics.

From a safety and regulatory perspective, recent toxicological assessments indicate that the compound exhibits favorable profiles at concentrations relevant to pharmaceutical applications. However, researchers emphasize the need for further studies to fully characterize its environmental fate and degradation products, particularly given the persistence often associated with polyfluorinated compounds.

The commercial availability of 3'-n-Propoxy-2,2,2,4',5'-pentafluoroacetophenone has increased significantly in the past two years, with several specialty chemical suppliers now offering the compound in research quantities. This improved accessibility is expected to accelerate its adoption in both academic and industrial research settings, potentially leading to new therapeutic candidates entering preclinical development in the near future.